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Compound of Interest

Compound Name: Sucralose-dé6

Cat. No.: B562330

Sucralose-d6: A Technical Data Summary

This document provides core technical specifications for the deuterated analog of sucralose,
Sucralose-d6. It is intended for researchers, scientists, and professionals in drug development
who require precise information for analytical and research applications. Sucralose-d6 is a
useful isotopically labeled analog of sucralose, commonly used as an internal standard for
guantification by mass spectrometry[1][2].

Core Chemical Data

The fundamental chemical identifiers and properties of Sucralose-d6 are summarized below.
This data is essential for accurate compound identification, experimental design, and data

analysis.
Parameter Value
CAS Number 1459161-55-7[3][4][5]
Molecular Formula C12H13D6ClI30s
Molecular Weight 403.66 - 403.7 g/mol

Note: Minor variations in reported molecular weight are due to differences in calculation and
rounding across suppliers.
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Logical Relationship: From Sucralose to Sucralose-
d6

The following diagram illustrates the conceptual relationship between sucralose and its
deuterated form, Sucralose-d6. This relationship is fundamental to its application in analytical
chemistry, where it serves as a stable isotope-labeled internal standard.
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Caption: From Parent Compound to Analytical Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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